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Introduction

Cysteine-rich angiogenic inducer 61 (CYR61 or CCN1) is a matricellular protein critical in
diverse biological processes, including cell proliferation, adhesion, migration, and
angiogenesis.[1][2] Its expression is implicated in the progression of various cancers, making it
a significant target for research and drug development.[3][4] Western blotting is a fundamental
technique to detect and quantify CYRG61 protein expression levels in cell and tissue samples,
providing valuable insights into its regulation and function. This document provides a detailed
protocol and application notes for the successful Western blot analysis of CYR61.

Key Applications

Cancer Biology: Studying the differential expression of CYR61 in tumor tissues versus
normal tissues.[4][5][6]

Drug Development: Assessing the effect of therapeutic agents on CYR61 expression.

Signal Transduction: Investigating the role of CYRG61 in various signaling pathways.[7][8][9]

Wound Healing and Fibrosis: Examining the involvement of CYRG61 in tissue repair and
fibrotic diseases.[2]

Quantitative Data Summary
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The following tables summarize quantitative data from representative studies that have utilized

Western blotting to analyze CYR61 expression.

Table 1: Antibody Dilutions for CYR61 Western Blot

Antibody Product . Recommended
Host Species L Reference
Code Dilution
26689-1-AP Rabbit 1:1000 - 1:4000 [10]
67656-1-Ig Mouse 1:5000 - 1:20000 [11]
#11952 Rabbit Not specified [1]
#14479 (D4H5D) Rabbit 1:1000 [12]
ab80112 Mouse 1:1000 [6]
Table 2: CYR61 Expression Changes in Response to Treatment
. Change in CYR61
Cell Line Treatment ] Reference
Expression
0.3 pg/ml epirubicin
B16 Ho P Increased [5]
(48h)
B16 103 IU/ml IFN-a (48h) No significant change [5]
Metapristone (0, 10, Dose-dependent
MDA-MB-231 [13]
50, 75 uM) decrease
HMPSNE (3-MST
HCT116 S Downregulated [14]
inhibitor)
HCCLM3 /HLE TGF-B1 (2.5 ng/ml) Increased [15]

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating a key signaling pathway involving CYR61 and the general

workflow for Western blot analysis.
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2. Protein Quantification
(BCA or Bradford Assay)
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9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15598658#western-blot-analysis-of-cyr61-protein-expression
https://www.benchchem.com/product/b15598658#western-blot-analysis-of-cyr61-protein-expression
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

